Cas no 1803729-94-3 (2-(3-Chloropropanoyl)-5-hydroxymandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-5-hydroxymandelic acid
• CAS No: 1803729-94-3
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4939486
• Update Time: 2025-05-22

2-(3-Chloropropanoyl)-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-5-hydroxymandelic acid

• Inchi： 1S/C11H11ClO5/c12-4-3-9(14)7-2-1-6(13)5-8(7)10(15)11(16)17/h1-2,5,10,13,15H,3-4H2,(H,16,17)
• InChI Key： KIHAQKWNSXXXHV-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1C(C(=O)O)O)O)=O

Computed Properties

• Exact Mass: 258.0295011 g/mol
• Monoisotopic Mass: 258.0295011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8
• Molecular Weight: 258.65

Additional information on 2-(3-Chloropropanoyl)-5-hydroxymandelic acid

2-(3-Chloropropanoyl)-5-hydroxymandelic acid: A Comprehensive Overview

The compound with CAS No. 1803729-94-3, commonly referred to as 2-(3-Chloropropanoyl)-5-hydroxymandelic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid (AHA) known for its role in skincare and pharmaceuticals. The introduction of the 3-chloropropanoyl group into the structure of mandelic acid introduces novel characteristics that enhance its functionality and versatility.

Recent studies have highlighted the importance of mandelic acid derivatives in the development of new therapeutic agents. The 5-hydroxy group present in this compound plays a crucial role in its biological activity, particularly in antioxidant and anti-inflammatory responses. Researchers have demonstrated that 2-(3-Chloropropanoyl)-5-hydroxymandelic acid exhibits potent antioxidant properties, making it a promising candidate for use in cosmetics and skincare products aimed at combating oxidative stress and aging.

The synthesis of 2-(3-Chloropropanoyl)-5-hydroxymandelic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the chloroalkyl group (in this case, 3-chloropropanoyl) is achieved through carefully controlled acylation reactions. This process ensures high purity and stability of the final product, which is essential for its application in sensitive biological systems.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. Scientists have explored the ability of mandelic acid derivatives to act as carriers for hydrophobic drugs, enhancing their solubility and bioavailability. The presence of the hydroxyl group in 2-(3-Chloropropanoyl)-5-hydroxymandelic acid facilitates hydrogen bonding, which can improve drug encapsulation efficiency in nanocarriers such as liposomes or polymeric nanoparticles.

In addition to its pharmacological applications, 2-(3-Chloropropanoyl)-5-hydroxymandelic acid has shown promise in the field of material science. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could be utilized in the development of advanced sensors or electronic devices. The compound's unique molecular structure allows for strong interactions with surfaces, making it a valuable component in surface engineering applications.

Recent advancements in computational chemistry have also provided deeper insights into the molecular behavior of 2-(3-Chloropropanoyl)-5-hydroxymandelic acid. Quantum mechanical simulations have revealed that the compound's electronic configuration contributes significantly to its reactivity and stability. These findings are expected to guide future research into optimizing its properties for specific applications.

Furthermore, the environmental impact of synthesizing and using mandelic acid derivatives has become a topic of interest among researchers. Studies are underway to assess the biodegradability of 2-(3-Chloropropanoyl)-5-hydroxymandelic acid and develop eco-friendly synthesis pathways. This focus on sustainability aligns with global efforts to reduce chemical waste and promote green chemistry practices.

In conclusion, 2-(3-Chloropropanoyl)-5-hydroxymandelic acid represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.